Cas no 32795-58-7 (6-Methoxy-2-phenylquinoline-4-carboxylic Acid)

• Product Name: 6-Methoxy-2-phenylquinoline-4-carboxylic Acid
• CAS No: 32795-58-7
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 314731
• PubChem ID: 237402
• Update Time: 2025-06-08

6-Methoxy-2-phenylquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid, 6-methoxy-2-phenyl-
• 6-METHOXY-2-PHENYL-QUINOLINE-4-CARBOXYLIC ACID
• 6-methoxy-2-phenylquinoline-4-carboxylic acid
• 2-phenyl-6-methoxyquinoline-4-carboxylic acid
• 6-Methoxy-2-Phenyl-4-Quinolinecarboxylic Acid
• 6-Methoxy-2-phenyl-chinolin-4-carbonsaeure
• 6-METHOXYCINCHOPHEN
• AC1L5YPZ
• AC1Q4DUR
• AC1Q4EQH
• Enamine_005210
• NSC40829
• IDI1_007797
• FT-0748075
• SCHEMBL245078
• DTXSID90285182
• Oprea1_857781
• AKOS001063531
• 32795-58-7
• EN300-04172
• HMS1408M18
• SB70580
• NSC-40829
• Z56887640
• CS-0219492
• 6-methoxy-2-phenylquinoline-4-carboxylicacid
• CHEMBL5278378
• AH-034/32858011
• STK209840
• G31552
• 6-Methoxy-2-phenylquinoline-4-carboxylic Acid

• MDL： MFCD00023976
• Inchi： 1S/C17H13NO3/c1-21-12-7-8-15-13(9-12)14(17(19)20)10-16(18-15)11-5-3-2-4-6-11/h2-10H,1H3,(H,19,20)
• InChI Key： AMQMKQXMOAQMSJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=C(C(=O)O)C=C(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 278.08176
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 62.25
• LogP: 3.60860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Methoxy-2-phenylquinoline-4-carboxylic Acid

Introduction to 6-Methoxy-2-phenylquinoline-4-carboxylic Acid (CAS No. 32795-58-7)

6-Methoxy-2-phenylquinoline-4-carboxylic Acid, with the CAS number 32795-58-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The unique structure of 6-Methoxy-2-phenylquinoline-4-carboxylic Acid makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 6-Methoxy-2-phenylquinoline-4-carboxylic Acid consists of a quinoline ring system with a methoxy group at the 6-position and a phenyl group at the 2-position. The carboxylic acid moiety at the 4-position further enhances its reactivity and potential for forming various derivatives. This combination of functional groups provides a robust platform for chemical modifications, enabling researchers to explore a wide range of pharmacological activities.

Recent studies have highlighted the potential of 6-Methoxy-2-phenylquinoline-4-carboxylic Acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that 6-Methoxy-2-phenylquinoline-4-carboxylic Acid effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 6-Methoxy-2-phenylquinoline-4-carboxylic Acid has also shown promise in cancer research. A 2020 study published in Cancer Research demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are crucial for cell survival and proliferation. These findings indicate that 6-Methoxy-2-phenylquinoline-4-carboxylic Acid could be a potential lead compound for the development of new anticancer drugs.

The antimicrobial activity of 6-Methoxy-2-phenylquinoline-4-carboxylic Acid has also been investigated. A study published in Antimicrobial Agents and Chemotherapy in 2019 reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers found that 6-Methoxy-2-phenylquinoline-4-carboxylic Acid disrupts bacterial cell membranes, leading to cell death. This property makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The synthetic accessibility of 6-Methoxy-2-phenylquinoline-4-carboxylic Acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, allowing for large-scale synthesis and further derivatization. One such method involves the condensation of 4-chloroquinoline with phenylacetonitrile followed by hydrolysis to form the carboxylic acid derivative. This synthetic approach provides a flexible framework for introducing additional functional groups to enhance the biological activity and pharmacokinetic properties of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Methoxy-2-phenylquinoline-4-carboxylic Acid. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings pave the way for further clinical development and potential approval as a new drug candidate.

In conclusion, 6-Methoxy-2-phenylquinoline-4-carboxylic Acid (CAS No. 32795-58-7) is a multifaceted compound with diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Its unique chemical structure and synthetic accessibility make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action, highlighting its potential as a valuable therapeutic agent in various medical fields.